molecular formula C14H15NO2 B8474082 Methyl 1-benzyl-3-methyl-pyrrole-2-carboxylate

Methyl 1-benzyl-3-methyl-pyrrole-2-carboxylate

Cat. No.: B8474082
M. Wt: 229.27 g/mol
InChI Key: KURFYLNFOROVAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-benzyl-3-methyl-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H15NO2

Molecular Weight

229.27 g/mol

IUPAC Name

methyl 1-benzyl-3-methylpyrrole-2-carboxylate

InChI

InChI=1S/C14H15NO2/c1-11-8-9-15(13(11)14(16)17-2)10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3

InChI Key

KURFYLNFOROVAR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N(C=C1)CC2=CC=CC=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice/water-bath cooled solution of 3-methyl-1H-pyrrole-2-carboxylic acid methyl ester (1.196 g, prepared according to the literature: W. G. Terry, G. W. Kenner, and G. Kornis J. Chem. Soc. 1965, 4389-4393) and benzyl bromide (1.15 mL) in N,N-dimethylformamide (17 mL) was carefully added NaH (413 mg, 60% purity in mineral oil) under nitrogen. The mixture was stirred in the ice bath for 25 min and then quenched saturated ammonium chloride solution (5 mL). It was extracted with EtOAc, and the organic phase was washed with water and saturated NaCl solution, dried over anhydrous sodium sulfate, filtered and concentrated. The crude residue was column-purified to give the title compound (1.536 g) as white solid. 1H NMR (200 MHz, CDCl3) δ=7.32-6.98 (m, 5H), 6.75 (d, 1H, J=2.5 Hz), 6.02 (d, 1H, J=2.5 Hz), 5.48 (s, 2H), 3.75 (s, 3H), 2.33 (s, 3H).
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1.15 mL
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413 mg
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5 mL
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17 mL
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